Cas no 26120-86-5 (2,5-difluorobenzene-1-sulfonyl chloride)

• Product Name: 2,5-difluorobenzene-1-sulfonyl chloride
• CAS No: 26120-86-5
• MF: C₆H₃ClF₂O₂S
• MW: 212.601626634598
• MDL: MFCD00060682
• CID: 88645
• PubChem ID: 2736911
• Update Time: 2025-09-23

2,5-difluorobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,5-Difluorobenzene-1-sulfonyl chloride
• 2,5-Difluorobenzenesulphonyl chloride
• 2,3-Difluorobenzenesulfonyl chloride
• 2,5-Difluorobenzenesulfonyl chloride
• 2,5-difluoro-benzenesulfonyl chloride
• 2,5-difluorophenylsulfonyl chloride
• F1967-0685
• Benzenesulfonyl chloride, 2,5-difluoro-
• 2,5-Difluorobenzenesulphonylchloride
• 2,5 - Difluorobenzenesulphonyl chloride
• PubChem5123
• KSC201G8T
• ZERENEX ZX009573
• 2,5-difluorobenzensulfonylchl
• EN300-12390
• CELLJWUVMKEJDY-UHFFFAOYSA-N
• 2,5-Difluorobenzenesulfonyl chloride, 97%
• CS-W010484
• AM62493
• 2,5-difluorobenzensulfonyl chloride
• J-507336
• AKOS000123014
• 2,5-Difluorobenzenesulfonylchloride
• PS-10900
• FT-0638577
• DTXSID10371697
• 2,5-Difluorobenzene-1-SulfonylChloride
• 2,5-difluorobenzensulfonylchloride
• 2,5-difluorobenzene sulfonyl chloride
• MFCD00060682
• NS00120657
• SCHEMBL574988
• 26120-86-5
• STK500489
• ALBB-000989
• DB-005870
• BBL013793
• 2,5-difluorobenzene-1-sulfonyl chloride

• MDL： MFCD00060682
• Inchi： 1S/C6H3ClF2O2S/c7-12(10,11)6-3-4(8)1-2-5(6)9/h1-3H
• InChI Key： CELLJWUVMKEJDY-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C=CC=1F)F)(=O)=O
• BRN： 2723886

Computed Properties

• Exact Mass: 211.95100
• Monoisotopic Mass: 211.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 42.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.58 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 221 °C(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.516(lit.)
• PSA: 42.52000
• LogP: 2.97310
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

2,5-difluorobenzene-1-sulfonyl chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• Risk Phrases：R34
• Packing Group：II
• Safety Term：8
• HazardClass：8
• PackingGroup：Ⅱ
• Storage Condition：Inert atmosphere,2-8°C(BD3153)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides